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CAS No.: 39201-75-7

Cat. No.: S984022

Get Quote

Chemical and Physical Properties

The table below summarizes the fundamental identifying information and predicted physicochemical

properties of Allylescaline.

Property Value

Chemical Name 4-allyloxy-3,5-dimethoxyphenethylamine [1] [2]

CAS Number 39201-75-7 [2]

Molecular Formula C13H19NO3 [1] [2]

Molecular Weight 237.29 g/mol [1] [2]

IUPAC Name 2-(3,5-dimethoxy-4-[(prop-2-en-1-yl)oxy]phenyl)ethan-1-amine [1] [2]

SMILES COC1=CC(=CC(=C1OCC=C)OC)CCN [1] [2]

InChI Key JNUAYHHGCXYBHX-UHFFFAOYSA-N [1] [2]

XLogP3 1.4 (indicating moderate lipophilicity) [2]

Classification Psychedelic phenethylamine (Scaline family) [1] [3]
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Pharmacological Profile & Dosage

This table outlines the known pharmacological characteristics of Allylescaline, though its full receptor

interaction profile requires further research.

Parameter Description

Primary Mechanism Agonist at serotonin 5-HT2A receptors (primary), and 5-HT2B/2C receptors
[1] [3].

Key Structural Feature 4-allyloxy substituent on the mescaline backbone, increasing potency [4] [2].

Relative Potency Approximately 10x more potent than mescaline [1].

Oral Dosage (Active) 20 - 35 mg [1] [3].

Onset of Action 10 - 50 minutes [1].

Duration of Action 8 - 12 hours [1] [3].

Reported Effects Perceptual changes, enhanced colors, creative thinking, euphoria, energy,

laughter [1].

Reported Adverse
Effects

Nausea, muscle cramps/spasms, restless sleep, unusual dreams, next-day

lethargy [1] [3].

Diagram: Primary Signaling Pathway

The diagram below illustrates the theorized signaling pathway for Allylescaline and other 5-HT2A receptor

agonists, based on the general mechanism for classical psychedelics mentioned in the search results [4].
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Downstream Cellular Effects
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Allylescaline's activation of the 5-HT2A receptor triggers downstream cellular signaling.

Research Context & Comparative Analysis
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Allylescaline is a synthetic psychedelic phenethylamine first synthesized by Otakar Leminger in 1972 and

later documented by Alexander Shulgin in his book "PiHKAL" [1] [2]. It is part of the "scaline" family,

which are 4-alkoxy-3,5-dimethoxyphenethylamines [4].

Recent studies show that extending the 4-alkoxy substituent (as with the allyl group in Allylescaline)

generally increases binding affinity for the 5-HT2A and 5-HT2C receptors and enhances activation potency

and efficacy at the 5-HT2A receptor compared to mescaline [4] [2].

Compound 4-Position Substituent
Relative Potency (vs.
Mescaline)

Typical Active Oral
Dose

Mescaline -OCH₃ (Methoxy) 1x 200 - 400 mg [1]

Escaline -OCH₂CH₃ (Ethoxy) Higher Not fully quantified

[2]

Allylescaline -OCH₂CH=CH₂ (Allyloxy) ~10x higher [1] 20 - 35 mg [1]

Methallylescaline -OCH₂C(CH₃)=CH₂

(Methallyloxy)
Similar to Allylescaline [2] Similar to

Allylescaline [2]

Research and Safety Considerations

Toxicity Data: Very little scientific data exists about the detailed pharmacological properties,

metabolism, and toxicity of Allylescaline [3] [2].
Legal Status: The compound is controlled in several countries, including Sweden, Germany, Japan,

Switzerland, and the United Kingdom [1] [3]. In the United States, it may be subject to prosecution
under the Federal Analogue Act [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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